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Compound of Interest

Compound Name: Thiomyristoyl

Cat. No.: B611349 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of Thiomyristoyl, a potent and selective

SIRT2 inhibitor. The following procedural guidance is designed to be a preferred source for

laboratory safety and chemical handling, offering value beyond the product itself.

Personal Protective Equipment (PPE)
When handling Thiomyristoyl in a solid or dissolved state, a comprehensive approach to

personal protective equipment is crucial to minimize exposure risk. The following table

summarizes the recommended PPE.
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PPE Category Item
Specifications and
Recommendations

Eye Protection
Safety Glasses with Side

Shields or Goggles

Should be worn at all times in

the laboratory where

Thiomyristoyl is handled.

Goggles provide a more

complete seal against

splashes and airborne

particles.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are a common

and effective choice for

handling many laboratory

chemicals. It is recommended

to double-glove, especially

when handling concentrated

solutions. Regularly inspect

gloves for any signs of

degradation or puncture.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn, fully buttoned,

to protect against minor spills

and contamination of personal

clothing.

Respiratory Protection N95 or higher-rated respirator

Recommended when handling

the powdered form of

Thiomyristoyl to prevent

inhalation of fine particles. A fit-

tested N95 respirator provides

a high level of protection

against airborne particulates.

Operational Plan: Step-by-Step Guidance
A structured workflow is essential for the safe and effective use of Thiomyristoyl in a

laboratory setting.
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Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Verification: Confirm that the product name and CAS number (1429749-41-6) on the label

match the order.[1][2]

Storage: Store Thiomyristoyl in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents. The recommended storage

temperature is typically -20°C for long-term stability.[1]

Preparation of Solutions

Thiomyristoyl is soluble in DMSO and ethanol.[2]

Work Area Preparation: Conduct all weighing and solution preparation in a designated area,

such as a chemical fume hood, to minimize inhalation exposure.

Weighing:

Wear all recommended PPE, including a respirator when handling the powder.

Use a calibrated analytical balance.

Handle the powder carefully to avoid generating dust.

Dissolving:

Add the appropriate volume of solvent (e.g., DMSO) to the weighed Thiomyristoyl.

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

Experimental Use

Handling Solutions: When working with solutions of Thiomyristoyl, always wear appropriate

PPE, including double gloves and eye protection.
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Spill Management: In the event of a spill, immediately alert others in the area. Absorb the

spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for

proper disposal. Clean the spill area with a suitable solvent.

Disposal Plan
Proper disposal of Thiomyristoyl and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Unused Thiomyristoyl powder should be disposed of as hazardous

chemical waste.

Liquid Waste: Solutions containing Thiomyristoyl should be collected in a designated,

labeled, and sealed hazardous waste container.

Contaminated Materials: All disposable items that have come into contact with

Thiomyristoyl (e.g., pipette tips, gloves, paper towels) should be placed in a sealed bag

and disposed of as hazardous waste.

Disposal Procedures: Follow all local, state, and federal regulations for the disposal of

hazardous chemical waste. Contact your institution's Environmental Health and Safety (EHS)

department for specific guidance on disposal procedures.

Visualizing the Workflow
To further clarify the procedural steps, the following diagrams illustrate the key workflows for

handling Thiomyristoyl.
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Thiomyristoyl Handling Workflow
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Caption: Workflow for receiving, storing, preparing, and using Thiomyristoyl.
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Thiomyristoyl Disposal Plan

Waste Generation

Disposal Procedure
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Solutions Gloves, Tips, etc.

Collect in Labeled, Sealed Containers
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Caption: Waste segregation and disposal plan for Thiomyristoyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b611349#personal-protective-equipment-for-handling-
thiomyristoyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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